Cas no 1565929-59-0 (5-amino-3-bromo-4-methyl-1-(2,2,2-trifluoroethyl)-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-3-bromo-4-methyl-1-(2,2,2-trifluoroethyl)-1,2-dihydropyridin-2-one
• CAS No: 1565929-59-0
• MF: C₈H₈BrF₃N₂O
• MW: 285.061131477356
• CID: 6014376
• PubChem ID: 104505641
• Update Time: 2025-10-28

5-amino-3-bromo-4-methyl-1-(2,2,2-trifluoroethyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-bromo-4-methyl-1-(2,2,2-trifluoroethyl)-1,2-dihydropyridin-2-one
• EN300-1109212
• 1565929-59-0

• Inchi： 1S/C8H8BrF3N2O/c1-4-5(13)2-14(3-8(10,11)12)7(15)6(4)9/h2H,3,13H2,1H3
• InChI Key： WYTZMIGFKLDIPI-UHFFFAOYSA-N
• SMILES： BrC1C(N(C=C(C=1C)N)CC(F)(F)F)=O

Computed Properties

• Exact Mass: 283.97721g/mol
• Monoisotopic Mass: 283.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-amino-3-bromo-4-methyl-1-(2,2,2-trifluoroethyl)-1,2-dihydropyridin-2-one

Introduction to 5-amino-3-bromo-4-methyl-1-(2,2,2-trifluoroethyl)-1,2-dihydropyridin-2-one (CAS No. 1565929-59-0)

5-amino-3-bromo-4-methyl-1-(2,2,2-trifluoroethyl)-1,2-dihydropyridin-2-one is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the dihydropyridine class, which is well-known for its diverse applications in medicinal chemistry, particularly in the development of cardiovascular drugs and other therapeutic agents. The presence of multiple substituents, including an amino group, a bromine atom, a methyl group, and a 2,2,2-trifluoroethyl moiety, imparts distinct chemical reactivity and potential biological activity.

The CAS number 1565929-59-0 uniquely identifies this compound in scientific literature and databases, facilitating precise referencing and research collaboration. The molecular structure of 5-amino-3-bromo-4-methyl-1-(2,2,2-trifluoroethyl)-1,2-dihydropyridin-2-one features a pyridinone core with substituents that enhance its solubility, stability, and interaction with biological targets. These characteristics make it a valuable scaffold for designing novel pharmacological compounds.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of this compound more effectively. The amino group at the 5-position and the bromo atom at the 3-position are particularly noteworthy, as they can serve as handles for further functionalization through cross-coupling reactions or other synthetic methodologies. The methyl group at the 4-position contributes to steric hindrance, which can influence binding affinity and selectivity in drug design.

The 2,2,2-trifluoroethyl group attached to the dihydropyridine ring introduces fluorine atoms, which are known to enhance metabolic stability and lipophilicity in drug candidates. This substitution pattern is increasingly recognized for its role in improving pharmacokinetic profiles of small molecules. Studies have shown that fluorinated dihydropyridines exhibit enhanced binding interactions with biological targets due to the electron-withdrawing nature of fluorine atoms.

In the context of current pharmaceutical research, 5-amino-3-bromo-4-methyl-1-(2,2,2-trifluoroethyl)-1,2-dihydropyridin-2-one has been investigated for its potential applications in treating various diseases. For instance, dihydropyridine derivatives are well-documented for their vasodilatory effects in cardiovascular therapy. The structural features of this compound suggest that it may exhibit similar properties while also offering additional benefits due to its unique substituent pattern.

Moreover, the bromo atom present in the molecule can be leveraged for palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures and have been widely used in the synthesis of biologically active compounds. The amino group, on the other hand, can undergo acylation or alkylation reactions to introduce further diversity into the molecular structure.

Recent research has also highlighted the importance of fluorinated compounds in oncology drug development. The trifluoroethyl group in this molecule may contribute to improved tumor selectivity and reduced toxicity by modulating pharmacokinetic parameters. Preclinical studies have demonstrated that fluorinated analogs of dihydropyridines exhibit promising antitumor activity by interfering with critical signaling pathways involved in cancer progression.

The synthesis of 5-amino-3-bromo-4-methyl-1-(2,2,2-trifluoroethyl)-1,2-dihydropyridin-2-one involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as flow chemistry and microwave-assisted synthesis have been employed to streamline these processes. These methods not only improve efficiency but also enhance scalability for industrial applications.

In conclusion,5-amino-3-bromo-4-methyl-1-(2,2,2-trifluoroethyl)-1,2-dihydropyridin-2-one (CAS No. 1565929-59-0) represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive scaffold for designing novel therapeutic agents. Continued research into this compound will likely uncover additional applications across various therapeutic areas.